Cas no 82820-75-5 (N1-Benzyl-3-chloro-2,2-dimethylpropanamide)

N1-Benzyl-3-chloro-2,2-dimethylpropanamide is a synthetic organic compound featuring a benzyl-substituted amide core with a chloro and dimethylpropyl moiety. Its structural design offers stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloro group enhances electrophilic properties, facilitating further functionalization, while the dimethyl substitution contributes to steric hindrance, influencing selectivity in reactions. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and modular reactivity. Suitable for controlled amidation and alkylation processes, it serves as a versatile building block in medicinal chemistry and specialty chemical applications.

N1-Benzyl-3-chloro-2,2-dimethylpropanamide structure

82820-75-5 structure

Product Name:N1-Benzyl-3-chloro-2,2-dimethylpropanamide

CAS No:82820-75-5

MF:C₁₂H₁₆ClNO

MW:225.714542388916

CID:2131758

PubChem ID:2774813

Update Time:2025-06-06

N1-Benzyl-3-chloro-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- N1-Benzyl-3-chloro-2,2-dimethylpropanamide
- N-benzyl beta-chloro-alpha,alpha-dimethylpropionamide
- DTXSID501216085
- N-benzyl-3-chloro-2,2-dimethylpropanamide
- 82820-75-5
- DB-371289
- 2-(Chloromethyl)-2-methyl-N-(phenylmethyl)propanamide
- AKOS009159019
- Inchi： 1S/C12H16ClNO/c1-12(2,9-13)11(15)14-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,15)
- InChI Key： KGRNLUHSVAKWTK-UHFFFAOYSA-N
- SMILES： ClCC(C)(C)C(NCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 225.0920418g/mol
Monoisotopic Mass: 225.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 29.1

N1-Benzyl-3-chloro-2,2-dimethylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR21635-1g	N1-Benzyl-3-chloro-2,2-dimethylpropanamide	82820-75-5		1g	£156.00	2024-07-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1594242-1g	N-benzyl-3-chloro-2,2-dimethylpropanamide	82820-75-5	98%	1g	￥2242.00	2024-07-28